Cas no 855199-07-4 (4-(2-methoxyethyl)aminobenzoic Acid)

• Product Name: 4-(2-methoxyethyl)aminobenzoic Acid
• CAS No: 855199-07-4
• CID: 4660625
• Update Time: 2025-06-08

4-(2-methoxyethyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyethyl)aminobenzoic Acid

Additional information on 4-(2-methoxyethyl)aminobenzoic Acid

Recent Advances in the Study of 4-(2-methoxyethyl)aminobenzoic Acid (CAS: 855199-07-4)

4-(2-methoxyethyl)aminobenzoic Acid (CAS: 855199-07-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific investigation.

The primary objective of current research on 4-(2-methoxyethyl)aminobenzoic Acid is to explore its therapeutic efficacy and safety profile. Researchers have employed advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, to characterize the compound's purity and structural integrity. Additionally, in vitro and in vivo studies have been conducted to evaluate its biological activity, particularly in the context of inflammation and oxidative stress-related disorders.

One of the key findings from recent studies is the compound's ability to modulate specific biochemical pathways involved in inflammatory responses. Preliminary data suggest that 4-(2-methoxyethyl)aminobenzoic Acid exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This property positions it as a potential candidate for the development of novel anti-inflammatory drugs. Furthermore, its antioxidant capabilities have been demonstrated in various cellular models, highlighting its dual therapeutic potential.

Another area of interest is the compound's synthetic accessibility and scalability. Recent advancements in organic synthesis have enabled the efficient production of 4-(2-methoxyethyl)aminobenzoic Acid with high yield and purity. These developments are crucial for facilitating further preclinical and clinical studies, ensuring a steady supply of the compound for research purposes.

Despite these promising findings, challenges remain in fully understanding the compound's pharmacokinetics and pharmacodynamics. Ongoing research aims to address these gaps by conducting detailed metabolic studies and toxicity assessments. The ultimate goal is to translate these findings into clinically viable therapeutics, offering new treatment options for patients with inflammatory and oxidative stress-related conditions.

In conclusion, 4-(2-methoxyethyl)aminobenzoic Acid (CAS: 855199-07-4) represents a promising compound with significant therapeutic potential. Continued research efforts are essential to fully unlock its capabilities and pave the way for its application in modern medicine. The integration of multidisciplinary approaches, including chemical biology, pharmacology, and medicinal chemistry, will be key to advancing our understanding of this compound and its potential benefits.